(2Z)-1,3-benzothiazol-2-yl(3-methyl-1,3-benzothiazol-2(3H)-ylidene)ethanenitrile

• IUPAC Name: (2Z)-2-(1,3-benzothiazol-2-yl)-2-(3-methyl-1,3-benzothiazol-2-ylidene)acetonitrile
• InChI: InChI=1S/C17H11N3S2/c1-20-13-7-3-5-9-15(13)22-17(20)11(10-18)16-19-12-6-2-4-8-14(12)21-16/h2-9H,1H3/b17-11-
• InChI Key: YYJOFFMSNXSBCO-BOPFTXTBSA-N
• Canonical SMILES: CN1C2=CC=CC=C2SC1=C(C#N)C3=NC4=CC=CC=C4S3
• Isomeric SMILES: CN\1C2=CC=CC=C2S/C1=C(/C#N)\C3=NC4=CC=CC=C4S3
• Molecular Formula: C17H11N3S2
• Molecular Weight: 321.4 g/mol

Description

The compound is a derivative of 1,3-benzothiazol-2-one, which is a type of benzothiazole. Benzothiazoles are heterocyclic compounds with a wide range of applications and exhibit high biological activity.

Synthesis Analysis

Benzothiazole derivatives can be synthesized through various methods. For instance, treatment of 1,3-benzothiazol-2(3H)-one and its 3-methyl derivative with chlorosulfonic acid can afford the corresponding 2-oxo-2,3-dihydro-1,3-benzothiazole-6-sulfonyl chlorides.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives can be complex. The core structure consists of a benzene ring fused with a thiazole ring.

Chemical Reactions Analysis

Benzothiazole derivatives can undergo various chemical reactions. For example, the 2-oxo-2,3-dihydro-1,3-benzothiazole-6-sulfonyl chlorides mentioned earlier can react with water, alcohols, and amines to give 2-oxo-2,3-dihydro-1,3-benzothiazole-6-sulfonic acids and their esters and amides.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzothiazole derivatives can vary widely. For instance, 2-Hydrazono-3-methyl-2,3-dihydrobenzo[d]thiazole hydrochloride, a related compound, is a solid at room temperature.

Scientific Research Applications

((2Z)-1,3-benzothiazol-2-yl(3-methyl-1,3-benzothiazol-2(3H)-ylidene)ethanenitrile)-1,3-benzothiazol-2-yl(3-methyl-1,3-benzothiazol-2(3H)-ylidene)ethanenitrile has several applications in scientific research. One of its main uses is as a fluorescent probe for detecting protein aggregation. It has been shown to bind specifically to amyloid fibrils and can be used to monitor the formation of protein aggregates in vitro and in vivo.
Another potential application of (this compound)-1,3-benzothiazol-2-yl(3-methyl-1,3-benzothiazol-2(3H)-ylidene)ethanenitrile is as a therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. It has been shown to inhibit the formation of beta-amyloid fibrils, which are a hallmark of Alzheimer's disease, and to protect against neuronal cell death in vitro.

Mechanism of Action

Biochemical Pathways

The affected biochemical pathway is the mitochondrial electron transport chain . This chain is crucial for the production of ATP, the main energy currency of the cell. By inhibiting complex I, the compound disrupts the flow of electrons through the chain, which in turn disrupts ATP production and leads to cell death .

Advantages and Limitations for Lab Experiments

One advantage of using ((2Z)-1,3-benzothiazol-2-yl(3-methyl-1,3-benzothiazol-2(3H)-ylidene)ethanenitrile)-1,3-benzothiazol-2-yl(3-methyl-1,3-benzothiazol-2(3H)-ylidene)ethanenitrile in lab experiments is its specificity for amyloid fibrils. This makes it a useful tool for monitoring the formation of protein aggregates in vitro and in vivo.
One limitation of using (this compound)-1,3-benzothiazol-2-yl(3-methyl-1,3-benzothiazol-2(3H)-ylidene)ethanenitrile in lab experiments is its potential toxicity. It has been shown to be toxic to neuronal cells at high concentrations, which may limit its use in some experiments.

Future Directions

There are several future directions for research on ((2Z)-1,3-benzothiazol-2-yl(3-methyl-1,3-benzothiazol-2(3H)-ylidene)ethanenitrile)-1,3-benzothiazol-2-yl(3-methyl-1,3-benzothiazol-2(3H)-ylidene)ethanenitrile. One area of interest is its potential as a therapeutic agent for the treatment of neurodegenerative diseases. Further studies are needed to determine its efficacy and safety in vivo.
Another future direction is the development of new fluorescent probes based on (this compound)-1,3-benzothiazol-2-yl(3-methyl-1,3-benzothiazol-2(3H)-ylidene)ethanenitrile. These probes could be used to monitor the formation of protein aggregates in vivo and to study the pathogenesis of neurodegenerative diseases.
In conclusion, (this compound)-1,3-benzothiazol-2-yl(3-methyl-1,3-benzothiazol-2(3H)-ylidene)ethanenitrile is a compound with several applications in scientific research. Its specificity for amyloid fibrils makes it a useful tool for monitoring the formation of protein aggregates, and its potential as a therapeutic agent for the treatment of neurodegenerative diseases warrants further investigation.

Safety and Hazards

Safety and hazards associated with benzothiazole derivatives can vary. For example, 2-Hydrazono-3-methyl-2,3-dihydrobenzo[d]thiazole hydrochloride is labeled with the signal word “Danger” and has hazard statements H301 and H319.